Cas no 100476-16-2 (2-(2-Nitrophenyl)propan-2-ol)

• Product Name: 2-(2-Nitrophenyl)propan-2-ol
• CAS No: 100476-16-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2859836
• PubChem ID: 13523893
• Update Time: 2023-08-10

2-(2-Nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitrophenyl)propan-2-ol
• alpha,alpha-Dimethyl-2-nitrobenzyl alcohol
• 2-(2-Nitrophenyl)propan-2-ol

• Inchi： 1S/C9H11NO3/c1-9(2,11)7-5-3-4-6-8(7)10(12)13/h3-6,11H,1-2H3
• InChI Key： ABDHLPJVULDYTN-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1.4
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes